Cas no 2228142-31-0 (2-methoxy-3-(prop-2-yn-1-yl)quinoline)

• Product Name: 2-methoxy-3-(prop-2-yn-1-yl)quinoline
• CAS No: 2228142-31-0
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 6186463
• PubChem ID: 165759199
• Update Time: 2025-11-02

2-methoxy-3-(prop-2-yn-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(prop-2-yn-1-yl)quinoline
• 2228142-31-0
• EN300-1730822

• Inchi： 1S/C13H11NO/c1-3-6-11-9-10-7-4-5-8-12(10)14-13(11)15-2/h1,4-5,7-9H,6H2,2H3
• InChI Key： VIUVQJAAGHAFQY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(CC#C)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on 2-methoxy-3-(prop-2-yn-1-yl)quinoline

Exploring the Versatile Applications of 2-Methoxy-3-(prop-2-yn-1-yl)quinoline (CAS No. 2228142-31-0) in Modern Chemistry

The compound 2-methoxy-3-(prop-2-yn-1-yl)quinoline (CAS No. 2228142-31-0) has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical and material science research. As a quinoline derivative, this molecule combines the aromatic properties of the quinoline core with the reactive alkyne functionality, making it a valuable building block for various synthetic transformations.

Recent trends in drug discovery have highlighted the importance of heterocyclic compounds like 2-methoxy-3-(prop-2-yn-1-yl)quinoline as privileged scaffolds. The molecule's alkyne moiety enables efficient participation in click chemistry reactions, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which has become a cornerstone in bioconjugation and medicinal chemistry. Researchers are increasingly exploring its potential in developing targeted therapies and diagnostic agents.

In the field of organic electronics, this compound shows promise due to the quinoline backbone's electron-transport properties combined with the methoxy group's ability to modulate electronic characteristics. The prop-2-yn-1-yl substituent offers additional opportunities for polymerization or cross-linking, making it attractive for developing novel organic semiconductors and photovoltaic materials.

The synthesis of 2-methoxy-3-(prop-2-yn-1-yl)quinoline typically involves strategic functionalization of the quinoline core. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Recent publications have demonstrated efficient routes using palladium-catalyzed coupling reactions or direct C-H functionalization techniques.

Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques like NMR spectroscopy, particularly 13C NMR and 1H NMR, are essential for verifying its structure. Mass spectrometry methods, including high-resolution mass spectrometry (HRMS), provide confirmation of molecular weight and purity. These analytical aspects are particularly relevant given current interests in quality control and compound characterization in chemical research.

From a structure-activity relationship perspective, the 2-methoxy-3-(prop-2-yn-1-yl)quinoline framework offers multiple sites for structural modification. Medicinal chemists are investigating how variations at the methoxy position or alkyne terminus affect biological activity. This aligns with current trends in fragment-based drug design and molecular optimization strategies.

The compound's stability profile and handling characteristics make it suitable for various research applications. Proper storage conditions typically involve protection from light and moisture, with recommended temperatures below -20°C for long-term preservation. These practical considerations are important for researchers seeking stable chemical intermediates for their projects.

Emerging applications of 2-methoxy-3-(prop-2-yn-1-yl)quinoline extend to chemical biology and probe development. Its fluorescent properties, derived from the quinoline core, combined with the reactive alkyne handle, make it valuable for developing fluorescent tags and molecular probes. This addresses current research needs in bioimaging and cellular tracking technologies.

Market availability and sourcing considerations for this specialty chemical reflect broader trends in the fine chemicals industry. Researchers should verify suppliers' analytical data and quality control measures, particularly looking for HPLC purity certificates and comprehensive spectroscopic data. The growing demand for such functionalized heterocycles has led to improved commercial availability from specialty chemical providers.

Future research directions for 2-methoxy-3-(prop-2-yn-1-yl)quinoline may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The combination of its nitrogen-containing heterocycle and alkyne functionality offers intriguing possibilities for coordination chemistry applications. These developments would align with current interests in advanced materials and catalysis research.

Safety considerations for handling this compound follow standard laboratory protocols for organic compounds. While not classified as hazardous under standard regulations, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended. This reflects the chemical industry's increasing emphasis on laboratory safety and responsible research practices.

The intellectual property landscape surrounding 2-methoxy-3-(prop-2-yn-1-yl)quinoline derivatives is evolving, with several patents filed for specific applications in medicinal chemistry and material science. Researchers should conduct thorough patent searches before developing commercial applications, particularly in light of growing interest in quinoline-based therapeutics.

Environmental considerations for this compound involve standard waste disposal protocols for organic chemicals. The growing focus on green chemistry principles encourages researchers to consider the environmental impact of their synthetic routes and develop eco-friendly alternatives where possible.

In conclusion, 2-methoxy-3-(prop-2-yn-1-yl)quinoline (CAS No. 2228142-31-0) represents a versatile and valuable compound with wide-ranging applications across multiple scientific disciplines. Its unique combination of structural features positions it as an important building block for future innovations in pharmaceutical research, material science, and chemical biology. As research continues to uncover new applications for this functionalized quinoline, its importance in scientific advancement is likely to grow significantly.